Cas no 144036-21-5 (Benzoyl chloride, 4-methoxy-3-propoxy-)

Benzoyl chloride, 4-methoxy-3-propoxy-, is a specialized organic compound featuring a benzoyl chloride core substituted with methoxy and propoxy functional groups at the 4- and 3-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for acylations and the preparation of esters or amides. The methoxy and propoxy substituents enhance its solubility in organic solvents and influence its electronic properties, facilitating selective reactions. Its well-defined molecular architecture ensures consistent performance in fine chemical synthesis, pharmaceutical applications, and advanced material development. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.

Benzoyl chloride, 4-methoxy-3-propoxy- structure

144036-21-5 structure

Product Name:Benzoyl chloride, 4-methoxy-3-propoxy-

CAS No:144036-21-5

MF:C₁₁H₁₃ClO₃

MW:228.672122716904

MDL:MFCD00831077

CID:1314220

PubChem ID:21187938

Update Time:2025-06-11

Benzoyl chloride, 4-methoxy-3-propoxy- Chemical and Physical Properties

Names and Identifiers

- Benzoyl chloride, 4-methoxy-3-propoxy-
- starbld0038509
- 4-Methoxy-3-n-propoxybenzoyl chloride
- 4-methoxy-3-propoxybenzoyl chloride
- 144036-21-5
- SCHEMBL7340408
- MDL： MFCD00831077
- Inchi： 1S/C11H13ClO3/c1-3-6-15-10-7-8(11(12)13)4-5-9(10)14-2/h4-5,7H,3,6H2,1-2H3
- InChI Key： HEGZHHQWQQVXCW-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(=C(C=1)OCCC)OC)=O

Computed Properties

Exact Mass: 228.05539
Monoisotopic Mass: 228.0553220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Benzoyl chloride, 4-methoxy-3-propoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB428611-1 g	4-Methoxy-3-n-propoxybenzoyl chloride	144036-21-5		1g	€610.80	2023-04-23
abcr	AB428611-5 g	4-Methoxy-3-n-propoxybenzoyl chloride	144036-21-5		5g	€1,373.40	2023-04-23
abcr	AB428611-1g	4-Methoxy-3-n-propoxybenzoyl chloride; .	144036-21-5		1g	€1621.70	2025-02-14
abcr	AB428611-5g	4-Methoxy-3-n-propoxybenzoyl chloride	144036-21-5		5g	€1373.40	2023-09-04
A2B Chem LLC	AX96250-1g	4-Methoxy-3-n-propoxybenzoyl chloride	144036-21-5	97%	1g	$1205.00	2024-04-20
A2B Chem LLC	AX96250-5g	4-Methoxy-3-n-propoxybenzoyl chloride	144036-21-5	97%	5g	$2831.00	2024-04-20

Benzoyl chloride, 4-methoxy-3-propoxy- Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Additional information on Benzoyl chloride, 4-methoxy-3-propoxy-

Comprehensive Analysis of Benzoyl chloride, 4-methoxy-3-propoxy- (CAS No. 144036-21-5)

Benzoyl chloride, 4-methoxy-3-propoxy- (CAS No. 144036-21-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring both methoxy and propoxy functional groups, makes it a versatile building block for advanced chemical applications. Researchers and industries value this compound for its role in developing high-performance materials and bioactive molecules.

In recent years, the demand for 4-methoxy-3-propoxy benzoyl chloride has surged due to its applications in green chemistry and sustainable manufacturing. With growing interest in eco-friendly synthesis methods, this compound is often discussed in forums exploring low-toxicity reagents and energy-efficient processes. Its compatibility with modern catalytic systems aligns with the global shift toward cleaner production technologies.

The compound’s CAS No. 144036-21-5 is frequently searched in academic databases, reflecting its relevance in peptide coupling reactions and heterocyclic compound synthesis. Analytical studies highlight its stability under controlled conditions, making it a reliable choice for high-purity chemical production. Users often inquire about its solubility profiles and storage recommendations, which are critical for laboratory handling.

From an industrial perspective, benzoyl chloride derivatives like this are pivotal in agrochemical and polymer research. Innovations in crop protection agents and biodegradable plastics have further driven interest in its properties. SEO trends indicate recurring queries about its synthetic pathways and scalability, underscoring its commercial importance.

Quality control protocols for CAS 144036-21-5 emphasize HPLC purity testing and spectroscopic characterization. These methods ensure compliance with international standards for research-grade chemicals. Discussions in scientific communities often focus on optimizing its reaction yields while minimizing byproducts—a key concern for cost-sensitive applications.

Emerging studies explore the compound’s potential in electronic materials, particularly in organic semiconductors. Its electron-rich aromatic system attracts attention for designing conductive polymers, a hotspot in material science. This aligns with searches for advanced functional materials and molecular engineering solutions.

Safety data for 4-methoxy-3-propoxy benzoyl chloride highlight standard organic lab precautions, with no extreme hazards under proper handling. Technical datasheets address common user questions about incompatible substances and neutralization procedures, ensuring safe utilization across diverse workflows.

In summary, Benzoyl chloride, 4-methoxy-3-propoxy- (CAS No. 144036-21-5) represents a critical tool for modern chemistry, bridging academic research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to smart materials—position it as a compound of enduring scientific and commercial value.